N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide

• IUPAC Name: N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide
• InChI: InChI=1S/C13H12IN3O/c1-15-12-4-2-3-11(17-12)13(18)16-10-7-5-9(14)6-8-10/h2-8H,1H3,(H,15,17)(H,16,18)
• InChI Key: NMUCKHFXMCQZRM-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC(=N1)C(=O)NC2=CC=C(C=C2)I
• Molecular Formula: C13H12IN3O
• Molecular Weight: 353.16 g/mol

Description

N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide, also known as IMPY, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. IMPY is a pyridine derivative that has a high affinity for the sigma-2 receptor, which is a protein found in the central nervous system. The sigma-2 receptor has been implicated in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.

Mechanism of Action

The sigma-2 receptor is a protein found in the endoplasmic reticulum of cells. It has been implicated in various cellular processes, including cell proliferation, apoptosis, and calcium signaling. The exact mechanism of action of N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide on the sigma-2 receptor is not fully understood, but it is thought to involve the modulation of calcium signaling and the induction of apoptosis.
Biochemical and Physiological Effects
N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide has been shown to have a number of biochemical and physiological effects. Studies have demonstrated that N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide can induce apoptosis in cancer cells, inhibit the growth of cancer cells, and modulate calcium signaling. In addition, N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide is its high affinity for the sigma-2 receptor, which makes it a promising candidate for the development of imaging agents and therapeutic agents. However, one of the limitations of N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide is its relatively low solubility in water, which can make it difficult to work with in laboratory experiments.

Future Directions

There are several future directions for the research and development of N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide. One potential direction is the development of imaging agents that can be used to detect the presence of the sigma-2 receptor in the brain. This could be particularly useful in the early diagnosis of Alzheimer's disease and other neurodegenerative disorders.
Another potential direction is the development of N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide as a therapeutic agent for the treatment of cancer. Studies have shown that N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide can induce apoptosis in cancer cells and inhibit their growth, making it a promising candidate for the development of anticancer drugs.
Overall, N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide is a promising compound that has potential applications in the field of neuroscience and cancer research. Further research is needed to fully understand its mechanism of action and to develop effective imaging and therapeutic agents based on this compound.

Synthesis Methods

The synthesis of N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide involves the reaction of 4-iodoaniline with 2-cyanopyridine in the presence of a reducing agent, such as sodium borohydride. The resulting product is then treated with methylamine to form N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide. The synthesis of N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide is relatively straightforward and can be achieved using standard laboratory techniques.

Scientific Research Applications

N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide has been extensively studied for its potential applications in the diagnosis and treatment of neurological disorders. The high affinity of N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide for the sigma-2 receptor makes it a promising candidate for the development of imaging agents that can be used to detect the presence of the receptor in the brain. This could be particularly useful in the early diagnosis of Alzheimer's disease and other neurodegenerative disorders.
In addition to its imaging applications, N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide has also been investigated for its potential therapeutic effects. Studies have shown that N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This suggests that N-(4-iodophenyl)-6-(methylamino)pyridine-2-carboxamide could be developed as a potential anticancer agent.